Cas no 2138585-86-9 (3-(3-aminopropyl)pyridin-2-amine dihydrochloride)
3-(3-aminopropyl)pyridin-2-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-(3-aminopropyl)pyridin-2-amine dihydrochloride
- 3-Pyridinepropanamine, 2-amino-, hydrochloride (1:2)
- 3-(3-Aminopropyl)pyridin-2-amine (dihydrochloride)
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- Inchi: 1S/C8H13N3.ClH/c9-5-1-3-7-4-2-6-11-8(7)10;/h2,4,6H,1,3,5,9H2,(H2,10,11);1H
- InChI Key: XJESAFVEFYGKAW-UHFFFAOYSA-N
- SMILES: C(C1C=CC=NC=1N)CCN.Cl
3-(3-aminopropyl)pyridin-2-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1266510-0.05g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 0.05g |
$306.0 | 2023-06-08 | |
| Enamine | EN300-1266510-0.1g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 0.1g |
$457.0 | 2023-06-08 | |
| Enamine | EN300-1266510-0.25g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 0.25g |
$650.0 | 2023-06-08 | |
| Enamine | EN300-1266510-0.5g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 0.5g |
$1025.0 | 2023-06-08 | |
| Enamine | EN300-1266510-1.0g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 1g |
$1315.0 | 2023-06-08 | |
| Enamine | EN300-1266510-2.5g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 2.5g |
$2576.0 | 2023-06-08 | |
| Enamine | EN300-1266510-5.0g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 5g |
$3812.0 | 2023-06-08 | |
| Enamine | EN300-1266510-10.0g |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95% | 10g |
$5652.0 | 2023-06-08 | |
| Enamine | EN300-1266510-50mg |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95.0% | 50mg |
$306.0 | 2023-10-02 | |
| Enamine | EN300-1266510-100mg |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride |
2138585-86-9 | 95.0% | 100mg |
$457.0 | 2023-10-02 |
3-(3-aminopropyl)pyridin-2-amine dihydrochloride Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(3-aminopropyl)pyridin-2-amine dihydrochloride
Professional Introduction to 3-(3-aminopropyl)pyridin-2-amine dihydrochloride (CAS No. 2138585-86-9)
3-(3-aminopropyl)pyridin-2-amine dihydrochloride, identified by the CAS number 2138585-86-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its versatile applications in drug development and its potential in modulating various biological pathways. The structural composition of this molecule, featuring a pyridine core with amine functional groups, makes it a valuable intermediate in synthesizing complex pharmaceutical agents.
The< strong>pyridine moiety is a pivotal structural feature that contributes to the compound's interaction with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key pharmacophores in small-molecule drugs. The presence of two amine groups in the structure enhances its reactivity, making it a useful building block for further chemical modifications. These amine functionalities can be selectively incorporated into larger molecules through various synthetic strategies, including condensation reactions, nucleophilic substitutions, and coupling reactions.
In recent years, there has been a growing interest in exploring the pharmacological properties of 3-(3-aminopropyl)pyridin-2-amine dihydrochloride. Research has indicated that this compound exhibits promising activities in several therapeutic areas. For instance, studies have suggested that it may have potential applications in the treatment of neurological disorders due to its ability to interact with neurotransmitter receptors. The< strong>dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products.
The compound's potential as an intermediate in drug synthesis has also been highlighted in several academic publications. Researchers have utilized 3-(3-aminopropyl)pyridin-2-amine dihydrochloride to develop novel molecules targeting specific disease pathways. For example, its structural framework has been modified to create derivatives with enhanced binding affinity to certain enzymes or receptors. This adaptability underscores its importance in medicinal chemistry and drug discovery efforts.
Advances in computational chemistry and molecular modeling have further facilitated the exploration of 3-(3-aminopropyl)pyridin-2-amine dihydrochloride. These techniques allow researchers to predict the compound's behavior in biological systems and optimize its pharmacological properties. By leveraging these tools, scientists can design more effective drug candidates with improved efficacy and reduced side effects. The integration of computational methods with traditional synthetic approaches has accelerated the development of new therapeutic agents.
The synthesis of 3-(3-aminopropyl)pyridin-2-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the pyridine ring, introduction of the amine groups, and final salt formation. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial applications.
The safety profile of 3-(3-aminopropyl)pyridin-2-amine dihydrochloride is another critical aspect that has been extensively studied. Preclinical trials have evaluated its toxicity, pharmacokinetics, and potential side effects. These studies provide essential data for determining safe dosage ranges and identifying any adverse reactions associated with its use. The compound's favorable safety profile makes it an attractive candidate for further development into therapeutic agents.
In conclusion, 3-(3-aminopropyl)pyridin-2-amine dihydrochloride (CAS No. 2138585-86-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its reactivity and solubility characteristics, make it a valuable tool for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the field of medicinal chemistry.
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